Cas no 630423-24-4 (4-(1-Chloroisoquinolin-5-YL)morpholine)

• Product Name: 4-(1-Chloroisoquinolin-5-YL)morpholine
• CAS No: 630423-24-4
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 2111779
• Update Time: 2025-05-20

4-(1-Chloroisoquinolin-5-YL)morpholine Chemical and Physical Properties

Names and Identifiers

• 1-chloro-5-(4-morpholinyl)Isoquinoline
• 4-(1-CHLOROISOQUINOLIN-5-YL)MORPHOLINE
• 4-(1-Chloroisoquinolin-5-YL)morpholine

• Inchi： 1S/C13H13ClN2O/c14-13-11-2-1-3-12(10(11)4-5-15-13)16-6-8-17-9-7-16/h1-5H,6-9H2
• InChI Key： UFRVWXVFEWRWTP-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2C=CN=1)N1CCOCC1

Computed Properties

• Exact Mass: 248.072
• Monoisotopic Mass: 248.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4

Additional information on 4-(1-Chloroisoquinolin-5-YL)morpholine

Introduction to 4-(1-Chloroisoquinolin-5-YL)morpholine (CAS No. 630423-24-4)

4-(1-Chloroisoquinolin-5-YL)morpholine, identified by the CAS registry number 630423-24-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a chloroisoquinoline moiety. The morpholine ring, a six-membered saturated heterocycle containing an oxygen atom, serves as a versatile scaffold for various chemical modifications, while the chloroisoquinoline group introduces additional complexity and potential bioactivity.

The synthesis of 4-(1-Chloroisoquinolin-5-YL)morpholine involves a series of well-defined chemical reactions, including nucleophilic substitutions and coupling reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging advancements in catalytic systems and reaction conditions. The ability to efficiently synthesize this compound has been instrumental in its evaluation for potential applications in drug discovery and materials science.

Recent studies have highlighted the intriguing properties of 4-(1-Chloroisoquinolin-5-YL)morpholine. For instance, investigations into its pharmacokinetic profile have revealed promising bioavailability, suggesting its potential as a drug candidate. Additionally, its interaction with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), has been extensively studied using advanced techniques like X-ray crystallography and molecular docking simulations.

In terms of therapeutic applications, 4-(1-Chloroisoquinolin-5-YL)morpholine has shown potential in the treatment of neurodegenerative diseases, inflammation, and cancer. Its ability to modulate key signaling pathways involved in these conditions makes it a valuable tool for further research. For example, studies have demonstrated its capacity to inhibit enzymes associated with Alzheimer's disease, such as acetylcholinesterase (AChE), thereby offering a novel approach to combating cognitive decline.

The structural versatility of 4-(1-Chloroisoquinolin-5-YL)morpholine also lends itself to applications beyond medicine. Researchers have explored its use in materials science, particularly in the development of advanced polymers and organic electronics. The compound's electronic properties make it a candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of 4-(1-Chloroisoquinolin-5-YL)morpholine under various conditions with unprecedented accuracy. By employing machine learning algorithms and quantum mechanical calculations, scientists can now design derivatives of this compound with enhanced stability, solubility, and bioactivity.

In conclusion, 4-(1-Chloroisoquinolin-5-YL)morpholine (CAS No. 630423-24-4) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on diverse fields. As research continues to uncover new facets of this compound's properties and applications, it is poised to play an increasingly important role in both academic and industrial settings.